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Section 1: Compound Identification and
Properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 8-Chlorochroman-4-one

Cat. No.: B1590266

Correctly identifying the chemical and understanding its physical properties are the
foundational steps for safe handling.

1.1 Chemical Identification

Identifier Value

Chemical Name 8-Chlorochroman-4-one

8-chloro-2,3-dihydro-4H-chromen-4-one, 8-

Synonyms Chloro-4-chromanone
CAS Number 49701-11-3[1][2][3]
Molecular Formula CoH7CIO2[1][2][3]
Molecular Weight 182.60 g/mol [1][2][3]

Fig 1. Chemical Structure of 8-Chlorochroman-4-one

Click to download full resolution via product page

Caption: Chemical structure of 8-Chlorochroman-4-one.
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1.2 Physical and Chemical Properties

Property Value Source

Cream to white crystalline

Appearance [4]
powder

Boiling Point 321.8°C at 760 mmHg [3]

Storage Temperature Room Temperature [1112][3]

Section 2: Hazard Assessment and GHS
Classification

8-Chlorochroman-4-one is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[5] Understanding these hazards is crucial for
risk mitigation.

2.1 GHS Classification Summary

Category Information
Pictogram GHSO07 (Exclamation Mark)[1][3]
Signal Word Warning[1][3]

H302: Harmful if swallowed[1][2][3]H315:
Hazard Statements Causes skin irritation[1][2][3]H319: Causes

serious eye irritation[1][2][3]

Prevention: P264, P270, P280[6][7]Response:
Precautionary Statements P301+P317, P302+P352, P305+P351+P338,
P330[4][8]Disposal: P501[4][6]

2.2 Analysis of Health Hazards

e Oral Toxicity (H302): Ingestion of this compound can be harmful. The causality lies in its
potential to interfere with biological processes upon absorption through the gastrointestinal
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tract. Therefore, eating, drinking, or smoking in laboratory areas where this chemical is
handled is strictly prohibited to prevent accidental ingestion.[6]

o Skin Irritation (H315): Direct contact with the skin can cause irritation, manifesting as
redness, itching, or inflammation.[7] This is why the use of compatible protective gloves is
mandatory.

e Eye Irritation (H319): This compound can cause serious irritation if it comes into contact with
the eyes, potentially leading to discomfort, redness, and impaired vision.[4] The use of safety
glasses or goggles is essential to prevent accidental splashes.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with
appropriate PPE, is the standard for handling hazardous chemicals.

3.1 Engineering Controls The primary line of defense is to minimize exposure through
environmental design.

o Ventilation: All handling of 8-Chlorochroman-4-one, especially when dealing with the
powder form, must be conducted in a well-ventilated area.[9]

o Chemical Fume Hood: For procedures such as weighing, transferring, or running reactions, a
certified chemical fume hood is required. This captures dust and potential vapors at the
source, preventing inhalation and systemic exposure.[10]

3.2 Personal Protective Equipment (PPE) PPE is a crucial last line of defense and must be
worn at all times when handling this chemical.[11]

o Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are
mandatory.[12] A face shield should be worn in addition to goggles if there is a significant risk
of splashing.[13]

¢ Skin Protection:
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o Gloves: Chemically resistant gloves, such as nitrile, must be worn.[12] Always inspect
gloves for tears or holes before use and practice proper removal techniques to avoid
contaminating the skin.

o Lab Coat: A flame-resistant lab coat or coveralls should be worn to protect street clothes
and provide an additional barrier for the skin.[14]

o Respiratory Protection: Under conditions of adequate engineering controls (i.e., a fume
hood), respiratory protection is generally not required. However, in the event of a large spill
or a failure of ventilation systems, a NIOSH-approved air-purifying respirator may be
necessary.[15][16] Personnel must be properly trained and fit-tested for respirator use.[17]

Section 4: Standard Operating Procedures for Safe
Handling

The following protocol is a self-validating system designed to minimize risk during routine
laboratory operations.

4.1 Step-by-Step Handling Protocol

o Pre-Handling Assessment: Before starting work, review the Safety Data Sheet (SDS) for 8-
Chlorochroman-4-one.[18] Ensure the chemical fume hood is operational and the work
area is clear of clutter.

e Don PPE: Put on all required PPE as specified in Section 3.2.
o Weighing and Transfer:

o Conduct all weighing and transfers of the solid compound within a chemical fume hood to
contain any dust.

o Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust clouds.
o Close the container tightly immediately after use.[9]

¢ In Reactions:
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o Add the compound to reaction vessels slowly and carefully.

o Ensure the reaction setup is secure and located within a secondary containment tray.

e Post-Handling:

o

Clean any contaminated equipment and the work surface thoroughly.

[¢]

Properly dispose of any contaminated consumables (e.g., weighing paper, gloves) as
hazardous waste (see Section 7).

[¢]

Remove PPE in the correct order to prevent cross-contamination.

[¢]

Wash hands thoroughly with soap and water after removing gloves.[7]
Section 5: Storage and Incompatibility
Proper storage is vital to maintain chemical stability and prevent hazardous situations.

o Storage Conditions: Store 8-Chlorochroman-4-one in a tightly sealed, properly labeled
container.[9] The storage area should be cool, dry, and well-ventilated.[9]

e Incompatible Materials: Keep away from strong oxidizing agents, as these may cause
vigorous or exothermic reactions.[7]

Section 6: Emergency Procedures and First Aid

Preparedness is key to effectively managing accidental exposures or spills.[19]

6.1 Personal Exposure Protocol
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Exposure Route Immediate Action

Immediately flush eyes with a gentle, steady

stream of water from an eyewash station for at
Eye Contact least 15 minutes, holding the eyelids open.[4]

[20] Remove contact lenses if present and easy

to do. Seek immediate medical attention.[20]

Remove all contaminated clothing immediately.
) [17] Wash the affected skin area with plenty of
Skin Contact )
soap and water for at least 15 minutes. If

irritation persists, seek medical attention.[12][20]

Move the affected person to fresh air and keep
them in a position comfortable for breathing.[4] If

Inhalation breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.
[12]

Do NOT induce vomiting.[12] Rinse the mouth
) thoroughly with water. Seek immediate medical
Ingestion ) i )
attention and provide the SDS to the medical

personnel.[6][12]

6.2 Spill Response

The response to a spill depends on its scale. This workflow helps determine the correct course
of action.

Caption: Decision workflow for responding to a chemical spill.

6.2.1 Minor Spill Cleanup Protocol This protocol applies only to small, contained spills that
laboratory personnel are equipped and trained to handle.

o Alert & Secure: Alert personnel in the immediate area.[18]

o Don PPE: Wear appropriate PPE, including safety goggles, a lab coat, and double nitrile
gloves.[17]
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» Contain: Prevent the spread of the powder.

o Absorb/Neutralize: Gently cover the spill with an inert absorbent material like vermiculite,
sand, or Kkitty litter.[19][21] Do not use combustible materials like paper towels for the initial
absorption.

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[12] Avoid creating dust.

o Decontaminate: Clean the spill area with a cloth or paper towels wetted with a mild detergent
solution, working from the outside in.[21]

o Package Waste: Place all contaminated cleaning materials (gloves, towels, absorbent) into a
sealed, properly labeled hazardous waste bag or container.

e Report: Inform your laboratory supervisor of the incident.
Section 7: Waste Disposal
Chemical waste must be managed in a compliant and environmentally responsible manner.

» Classification: All waste containing 8-Chlorochroman-4-one, including unused product,
reaction residues, and contaminated materials (e.g., absorbent from spills), must be treated
as hazardous waste.[10]

» Prohibition: Under no circumstances should this chemical or its waste be disposed of down
the drain or in the regular trash.[10][22] Drain disposal can lead to environmental
contamination and is often illegal.[23]

7.1 Waste Accumulation and Disposal Protocol

Segregation: Collect all 8-Chlorochroman-4-one waste streams separately from other
chemical wastes to prevent unintended reactions.[10]

Containerization: Use a designated, chemically compatible (e.g., HDPE or glass) hazardous
waste container with a secure, leak-proof lid.[10]
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e Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name "8-Chlorochroman-4-one," and an indication of the associated hazards (Irritant,
Harmful if Swallowed).[10]

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials until it is collected by a licensed hazardous waste disposal
company.[10]

o Disposal: The final disposal method, typically high-temperature incineration, will be handled
by a certified environmental services contractor.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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